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Compound of Interest

Compound Name: Cyclopropylbenzene

Cat. No.: B146485

This technical guide provides a comprehensive overview of the key physical properties of
cyclopropylbenzene, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis who
require precise and reliable data for their work. This document outlines the experimentally
determined values for these properties and details the standard protocols for their
measurement.

Core Physical Properties of Cyclopropylbenzene

Cyclopropylbenzene (C9H10) is an aromatic hydrocarbon notable for its cyclopropyl
substituent on a benzene ring. Accurate knowledge of its physical properties is essential for its
application in chemical synthesis and as a building block in pharmaceutical development.

The boiling point and density of cyclopropylbenzene have been determined through various
experimental methods. The accepted values are summarized in the table below for easy
reference and comparison.
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Physical Property Value Conditions Citations
Boiling Point 173.6 °C at 753 mmHg [1]
171 °C Not specified [2]
446.8 K (173.65 °C) at 1.00 bar [3]
353.2 K (80.05 °C) at 0.049 bar (reduced 3]
pressure)
Density 0.94 g/mL at 25 °C
0.940 g/mL Not specified [2]

Experimental Protocols for Property Determination

The following sections provide detailed methodologies for the experimental determination of
the boiling point and density of liquid compounds such as cyclopropylbenzene.

The boiling point is a fundamental physical constant for a pure liquid. The two primary methods
for its determination are the distillation method and the capillary method, which is suitable for
small sample volumes.

2.1.1. Distillation Method

This is a common and accurate method for determining the boiling point of a liquid when a
sufficient quantity is available.[4]

o Apparatus: A simple distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer.

e Procedure:

o The liquid sample (cyclopropylbenzene) is placed in the distillation flask along with
boiling chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.
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o The flask is heated gently.

o As the liquid bolils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser, where it liquefies.

o The temperature is recorded when it becomes constant. This stable temperature reading,
observed during the collection of the distillate, is the boiling point of the liquid at the
prevailing atmospheric pressure.[4][5]

2.1.2. Capillary Method (Thiele Tube or Micro-Boiling Point)

This technique is ideal when only a small amount of the substance is available (less than 0.5
mL).[5][6]

o Apparatus: A Thiele tube or a similar heating bath, a thermometer, a small test tube (e.g., a
melting point tube), and a capillary tube sealed at one end.

e Procedure:
o Afew drops of the liquid sample are placed into the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
liquid.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube containing heating oil.

o The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube
will slowly be expelled.[7]

o When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the open end of the capillary tube.[5][7]

o Heating is discontinued, and the apparatus is allowed to cool slowly.
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o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[5][7]

Density is the mass of a substance per unit volume and is a characteristic property used for
substance identification and purity assessment.[3]

2.2.1. Mass/Volume Measurement Method
This is the most direct and common method for determining the density of a liquid.[9]

o Apparatus: An electronic balance and a calibrated volumetric container (e.g., a graduated
cylinder or, for higher precision, a pycnometer).

e Procedure:

o The mass of the clean, dry volumetric container is accurately measured using an
electronic balance.[9]

o A specific volume of the liquid (cyclopropylbenzene) is carefully transferred into the
container. The volume is read precisely from the graduation marks, observing the bottom
of the meniscus.[9]

o The container with the liquid is weighed again to determine the combined mass.

o The mass of the liquid is calculated by subtracting the mass of the empty container from
the combined mass.[9][10]

o The density is calculated using the formula: Density = Mass / Volume.[8][11]

o For improved accuracy, the procedure can be repeated multiple times, and the average
density value is reported.[9] The temperature at which the measurement is made should
always be recorded as density is temperature-dependent.

2.2.2. Hydrometer Method

A hydrometer is an instrument used for the direct and rapid measurement of liquid density.[8]
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e Apparatus: A hydrometer and a transparent cylinder large enough for the hydrometer to float
freely.

e Procedure:
o The liquid sample is poured into the cylinder.
o The hydrometer is gently lowered into the liquid until it floats freely.

o The density is read directly from the calibrated scale on the stem of the hydrometer at the
point where the surface of the liquid meets the stem.

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for determining the physical
properties of a liquid sample like cyclopropylbenzene.
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Caption: Workflow for determining the boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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